(E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
Overview
Description
(E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, also known as HMP, is a chemical compound that has been widely studied for its potential use in various scientific and medical applications. This compound is a chalcone derivative that is synthesized through a simple and efficient method. In
Scientific Research Applications
Antioxidant Activity
One of the primary scientific research applications of (E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one involves its potential in antioxidant activity. Studies have shown that derivatives of this compound, specifically 2'-aminochalcone derivatives, have been synthesized and tested for their in vitro antioxidant capabilities. These compounds were characterized using various spectroscopic techniques and tested for their free radical scavenging ability, indicating strong antioxidant activity in some derivatives (Sulpizio et al., 2016).
Structural Analysis
Extensive structural analyses have been carried out on derivatives of this compound. Studies involving crystal structures, Hirshfeld surface analysis, and PIXEL calculations reveal insights into the molecule's geometry and intermolecular interactions. Such analyses are crucial in understanding the molecular behavior and potential applications of these compounds (Gomes et al., 2020).
Non-linear Optical Properties
Research has also explored the non-linear optical properties of chalcone derivatives, including (E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one. This investigation is significant for applications in semiconductor devices and understanding the compound's optoelectronic and charge transport properties (Shkir et al., 2019).
Biological Activities
Some derivatives of this compound have been synthesized and tested for their biological activities, including antimicrobial and anticancer properties. For instance, studies have shown significant anti-breast cancer activity in certain derivatives, highlighting their potential as chemotherapeutics (Singh et al., 2016).
Thermal Properties
The thermal properties of (E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one have been studied, including thermal stability and phase transitions. These properties are essential for potential material science applications, particularly in the field of non-linear optical materials (Vaishali et al., 2011).
properties
CAS RN |
6607-92-7 |
|---|---|
Product Name |
(E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
Molecular Formula |
C16H14O3 |
Molecular Weight |
254.28 g/mol |
IUPAC Name |
(E)-3-(2-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
InChI |
InChI=1S/C16H14O3/c1-19-14-9-6-13(7-10-14)16(18)11-8-12-4-2-3-5-15(12)17/h2-11,17H,1H3/b11-8+ |
InChI Key |
DPALPZWFXXPWMO-DHZHZOJOSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CC=C2O |
SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2O |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=CC=CC=C2O |
synonyms |
2'-hydroxy-4-methoxychalcone 2-hydroxy-4'-methoxychalcone 4-methoxy-2'-hydroxychalcone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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